Cas no 20139-54-2 (N-(3-chloro-2-methylphenyl)-3-oxobutanamide)

N-(3-chloro-2-methylphenyl)-3-oxobutanamide is a specialized organic compound featuring a chloro-methylphenyl group linked to a 3-oxobutanamide moiety. Its structural design offers versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of both the chloro and methyl substituents on the phenyl ring enhances reactivity, enabling selective functionalization, while the 3-oxobutanamide group provides a reactive ketone for further derivatization. This compound is valued for its stability under standard conditions and its utility in constructing complex molecular frameworks. Its well-defined chemical properties make it suitable for research and industrial processes requiring precise control over reaction pathways.
N-(3-chloro-2-methylphenyl)-3-oxobutanamide structure
20139-54-2 structure
Product Name:N-(3-chloro-2-methylphenyl)-3-oxobutanamide
CAS No:20139-54-2
MF:C11H12ClNO2
MW:225.671482086182
MDL:MFCD00135508
CID:909100
PubChem ID:296085
Update Time:2025-10-31

N-(3-chloro-2-methylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chloro-o-tolyl)-3-oxobutyramide
    • N-(3-CHLORO-2-METHYLPHENYL)-3-OXOBUTANAMIDE
    • 3'-Chloro-ortho-acetoacetotoluidide
    • AC1L6PLM
    • AC1Q1K26
    • AC1Q1K27
    • BBL004477
    • CTK4E3379
    • NSC165873
    • NBLAONBKZUTBFR-UHFFFAOYSA-N
    • Butanamide, N-(3-chloro-2-methylphenyl)-3-oxo-
    • NS00050625
    • SCHEMBL11577296
    • EN300-17477
    • NSC-165873
    • SR-01000510047
    • Z56943557
    • AKOS000200023
    • SR-01000510047-1
    • DTXSID80942171
    • 20139-54-2
    • STL089908
    • N-(3-Chloro-2-methylphenyl)-3-oxobutanimidic acid
    • MFCD00135508
    • CS-0309321
    • G23233
    • N-(3-chloro-2-methylphenyl)-3-oxobutanamide
    • MDL: MFCD00135508
    • Inchi: 1S/C11H12ClNO2/c1-7(14)6-11(15)13-10-5-3-4-9(12)8(10)2/h3-5H,6H2,1-2H3,(H,13,15)
    • InChI Key: NBLAONBKZUTBFR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)NC(CC(C)=O)=O

Computed Properties

  • Exact Mass: 225.05576
  • Monoisotopic Mass: 225.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.247
  • Boiling Point: 384°C at 760 mmHg
  • Flash Point: 186°C
  • Refractive Index: 1.572
  • PSA: 46.17
  • LogP: 2.63900

N-(3-chloro-2-methylphenyl)-3-oxobutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A621583-50mg
N-(3-chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2
50mg
$ 50.00 2022-06-07
TRC
A621583-100mg
N-(3-chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2
100mg
$ 70.00 2022-06-07
TRC
A621583-500mg
N-(3-chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2
500mg
$ 250.00 2022-06-07
abcr
AB372617-500 mg
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2
500MG
€151.00 2022-08-31
abcr
AB372617-1 g
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2
1g
€165.60 2022-08-31
ChemScence
CS-0309321-100mg
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2
100mg
$212.0 2022-04-27
ChemScence
CS-0309321-250mg
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2
250mg
$241.0 2022-04-27
ChemScence
CS-0309321-500mg
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2
500mg
$269.0 2022-04-27
ChemScence
CS-0309321-1g
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2
1g
$297.0 2022-04-27
Enamine
EN300-17477-0.05g
N-(3-chloro-2-methylphenyl)-3-oxobutanamide
20139-54-2 90%
0.05g
$64.0 2023-09-20

Additional information on N-(3-chloro-2-methylphenyl)-3-oxobutanamide

Recent Advances in the Study of N-(3-chloro-2-methylphenyl)-3-oxobutanamide (CAS: 20139-54-2)

N-(3-chloro-2-methylphenyl)-3-oxobutanamide (CAS: 20139-54-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic potential.

Recent literature highlights the role of N-(3-chloro-2-methylphenyl)-3-oxobutanamide as a key intermediate in the synthesis of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel anti-inflammatory agents. The compound's ability to modulate specific enzymatic pathways, particularly those involving cyclooxygenase (COX) inhibition, has been a focal point of research. This property suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

Another significant area of research involves the compound's pharmacokinetic properties. A recent preclinical study investigated its bioavailability and metabolic stability, revealing promising results. The study, conducted by a team at the University of Cambridge, found that N-(3-chloro-2-methylphenyl)-3-oxobutanamide exhibits favorable absorption and distribution profiles, making it a viable candidate for further drug development. However, the study also noted the need for optimization to improve its half-life and reduce potential toxicity.

In addition to its pharmacological applications, N-(3-chloro-2-methylphenyl)-3-oxobutanamide has been explored for its role in chemical biology. Researchers at MIT have utilized this compound as a probe to study protein-ligand interactions, leveraging its unique chemical structure to map binding sites on target proteins. This approach has provided valuable insights into the molecular mechanisms underlying various diseases, paving the way for the design of more effective therapeutics.

Despite these advancements, challenges remain in the clinical translation of N-(3-chloro-2-methylphenyl)-3-oxobutanamide. Issues such as scalability of synthesis, cost-effectiveness, and long-term safety profiles need to be addressed. Ongoing research is focused on overcoming these hurdles, with several pharmaceutical companies investing in the development of derivatives with improved properties. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, N-(3-chloro-2-methylphenyl)-3-oxobutanamide (CAS: 20139-54-2) represents a promising compound with diverse applications in drug discovery and chemical biology. Recent studies have shed light on its therapeutic potential, pharmacokinetics, and utility as a research tool. Continued investigation and optimization are essential to fully realize its potential in addressing unmet medical needs. This brief underscores the importance of interdisciplinary collaboration in advancing the field and translating research findings into clinical applications.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd